2,2,4-trimethyl-1-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
Description
Synthesis Analysis
The synthesis of tetrahydroquinoline derivatives, including those similar to the compound of interest, often involves innovative methods. For example, heterocyclic derivatives have been synthesized via visible-light-promoted reactions, involving catalysis by fac-Ir(ppy)3 at room temperature, leading to products with good to excellent yields (Xu Liu et al., 2016). Another method involves the Pictet-Spengler condensation, demonstrating the versatility in synthesizing complex tetrahydroquinoline structures (C. Silveira et al., 1999).
Molecular Structure Analysis
Research into the molecular structure of tetrahydroquinoline derivatives includes examination through crystallography and molecular modeling, providing insights into their 3D conformations and the interactions at play within their structures. For instance, studies have described the crystal and molecular structure of related compounds, revealing specific bond angles and lengths critical for their chemical behavior (Klaus-Peter John et al., 1974).
Chemical Reactions and Properties
The compound and its derivatives undergo various chemical reactions, such as halosulfonylation, which demonstrates their reactivity and functional group transformations. A study detailed a cascade halosulfonylation of 1,7-enynes to synthesize functionalized 3,4-dihydroquinolin-2(1H)-ones, showcasing the compound's versatility in organic synthesis (Yi-Long Zhu et al., 2016).
properties
IUPAC Name |
2,2,4-trimethyl-1-(4-methylphenyl)sulfonyl-3,4-dihydroquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-14-9-11-16(12-10-14)23(21,22)20-18-8-6-5-7-17(18)15(2)13-19(20,3)4/h5-12,15H,13H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPHNGHVVVJQBDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N(C2=CC=CC=C12)S(=O)(=O)C3=CC=C(C=C3)C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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